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Compound of Interest

Compound Name: 8-Bromoquinoline

Cat. No.: B100496

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis and application of
fluorescent probes derived from 8-bromoquinoline. The quinoline scaffold is a valuable
fluorophore in the design of chemosensors due to its favorable photophysical properties and its
ability to coordinate with various analytes.[1][2][3] 8-Bromoquinoline serves as a versatile
starting material, allowing for the introduction of diverse functionalities at the 8-position through
palladium-catalyzed cross-coupling reactions, primarily the Suzuki-Miyaura and Sonogashira
reactions.[4][5] This enables the rational design of probes for a wide range of applications,
including the detection of metal ions, reactive oxygen species (ROS), and enzyme activity, as
well as for live-cell imaging.[1][6][7][8]

Synthetic Strategies

The primary methods for modifying 8-bromoquinoline to create fluorescent probes involve the
formation of carbon-carbon bonds. The Suzuki-Miyaura coupling introduces aryl groups, while
the Sonogashira coupling introduces alkynyl moieties. These reactions are highly efficient and
tolerate a wide variety of functional groups.

Suzuki-Miyaura Coupling for 8-Arylquinoline Synthesis

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling of an organoboron
compound (boronic acid or ester) with an organohalide.[9] This method is particularly useful for
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synthesizing 8-arylquinolines, where the introduced aryl group can be further functionalized to
act as a recognition site or to tune the photophysical properties of the probe.

General Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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